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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phenylhexanoic acid is a carboxylic acid derivative containing a phenyl substituent at the
third carbon position of a six-carbon chain. Its structural features, combining both aromatic and
aliphatic moieties, make it a molecule of interest for potential applications in medicinal
chemistry and materials science. This technical guide provides a comprehensive overview of
the known chemical properties of 3-phenylhexanoic acid, including its physicochemical
characteristics, spectroscopic data, and relevant experimental protocols. While specific
biological activity and signaling pathway information for 3-phenylhexanoic acid remains
limited in publicly available literature, this guide lays the foundational chemical knowledge
necessary for its further investigation and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-phenylhexanoic acid are summarized
in the table below. These properties are essential for understanding its behavior in various
chemical and biological systems.
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Property Value Source
Molecular Formula C12H1602 [1112]
Molecular Weight 192.25 g/mol [1][2]
IUPAC Name 3-phenylhexanoic acid [11[2]
Synonyms beta-Phenylcaproic acid [1]
Computed XLogP3 3.3 [1][2]
Hydrogen Bond Donor Count 1 [1112]
CH:):lzljrnotgen Bond Acceptor 5 (2]
Rotatable Bond Count 5 [1][2]
Topological Polar Surface Area  37.3 A2 [1112]
Synthesis

A specific, detailed synthesis protocol for 3-phenylhexanoic acid is not readily available in the
surveyed literature. However, a general method for the synthesis of a related compound, 6-
phenylhexanoic acid, can be adapted. This reaction involves a nickel-catalyzed cross-coupling
of an alkyl halide with a cyclic anhydride.

General Synthetic Approach (Adapted from 6-
Phenylhexanoic Acid Synthesis)[3]

A plausible synthetic route for 3-phenylhexanoic acid could involve the reaction of a propyl-
substituted aromatic precursor with a suitable three-carbon synthon, followed by functional
group manipulation to yield the carboxylic acid. A more direct, but potentially challenging,
approach would be the alkylation of a phenylacetic acid derivative.

Logical Workflow for a Potential Synthesis:
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Starting Materials

Phenylacetic acid derivative Propyl halide (e.g., 1-bromopropane)

Reaction

Y

Alkylation Reaction
(e.g., using a strong base like LDA)

Work-up & |Purification
Y

Acidification

!

Extraction

Y

Column Chromatography

Final Broduct

Y

3-Phenylhexanoic acid
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Initial Screening

In vitro cytotoxicity assays Phenotypic screening
(e.g., MTT, LDH) (e.g., cell morphology, proliferation)
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Pathway Analysis
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In|vivo Validation
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Animal models of disease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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